Cas no 620-61-1 (L-Hyoscyamine sulfate)

L-Hyoscyamine sulfate Properties

Names and Identifiers

• HYOSCYAMINE SULFATE
• (-)-HYOSCYAMINE SULFATEHYOSCYAMINE SULFATEL-HYOSCYAMINE SULFATEL-HYOSCYAMINE SULFATE HEMISULFATE SALTL-TROPINE TROPATE SULFATE[3(s)-endo]-lestesulfate(2:1)(salt)1-alpha-h,5-alpha-h-tropan-3-alpha-ol,(-)-tropate(ester),sulfate(2:1)egazillevsinsulfateHyoscyamine sulfate hydrateL-Hyoscyamine HemisulfateHYOSCYAMINESULFATE(ANHYDROUS)Benzeneacetic acid, α-(hydroxymethyl)-, (3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, (αS)-, sulfate (2
• Hyoscyamine sulfate hydrate
• Hyoscyamine sulfate
• HYOSCYAMINE SULFATE(RG)
• L-HYOSCYAMINE SULFATE
• Levsin sulfate
• Atropine sulfate
• Davurtrop
• Corbella
• Atropisol
• Eyesule
• Ryuato
• Ichtho-bellol
• Lio-atropin
• Atropine sulfate anhydrous
• Atropinium sulfate
• Tropintran
• Sulfatropinol
• Atropette
• Atropine sulphate
• Atropine, sulfate (2:1)
• Atropinsulfat [German]
• Atropin siran [Czech]
• Atropine sulfate (VAN)
• Atropine sulphate (VAN)
• Atropiny siarczan [Polish]
• Sulfate d'atropine [French]
• DL-Tropanyl 2-hydroxy-1-phenylpropionate sulfate
• NS
• +Expand

• MDL： MFCD00078244
• InChIKey： HOBWAPHTEJGALG-UHFFFAOYSA-N
• Inchi： 1S/2C17H23NO3.H2O4S/c2*1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12;1-5(2,3)4/h2*2-6,13-16,19H,7-11H2,1H3;(H2,1,2,3,4)
• SMILES： S(=O)(=O)(O[H])O[H].O(C(C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])O[H])=O)C1([H])C([H])([H])C2([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])N2C([H])([H])[H].O(C(C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])O[H])=O)C1([H])C([H])([H])C2([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])N2C([H])([H])[H]

Computed Properties

• Exact Mass: 676.30296691 g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 10
• Monoisotopic Mass: 676.30296691 g/mol
• Heavy Atom Count: 47
• Complexity: 434
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Topological Polar Surface Area: 183
• Molecular Weight: 676.8

Experimental Properties

• Merck: 4858
• Refractive Index: -28 ° (C=5, H2O)
• Melting Point: 205-206 ºC
• Color/Form: Powder
• Solubility: 。